Cas no 73109-01-0 (1(2H)-Isoquinolinone, 3-methyl-2-phenyl-)

1(2H)-Isoquinolinone, 3-methyl-2-phenyl- structure
73109-01-0 structure
Product name:1(2H)-Isoquinolinone, 3-methyl-2-phenyl-
CAS No:73109-01-0
MF:C16H13NO
MW:235.280524015427
CID:543003
PubChem ID:12558863

1(2H)-Isoquinolinone, 3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 3-methyl-2-phenyl-
    • 3-methyl-2-phenylisoquinolin-1-one
    • 73109-01-0
    • DTXSID20502516
    • 3-Methyl-2-phenylisoquinolin-1(2H)-one
    • Inchi: InChI=1S/C16H13NO/c1-12-11-13-7-5-6-10-15(13)16(18)17(12)14-8-3-2-4-9-14/h2-11H,1H3
    • InChI Key: BDGBZDMODLNWIV-UHFFFAOYSA-N
    • SMILES: CC1=CC2=CC=CC=C2C(=O)N1C3=CC=CC=C3

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 20.31

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